6-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine
Overview
Description
6-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine is a chemical compound with the molecular formula C7H4ClIN2. It has a molecular weight of 278.48 . It is a solid substance .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H4ClIN2/c8-7-1-6-4(2-11-7)5(9)3-10-6/h1-3,10H . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .Scientific Research Applications
Synthesis of Derivatives
6-Chloro-1H-pyrrolo[2,3-b]pyridine is a key building block in the synthesis of various derivatives. For instance, its reaction with phenolates and activated methylene nucleophiles leads to the synthesis of 4-substituted 7-azaindole derivatives, highlighting its role in creating diverse chemical compounds (Figueroa‐Pérez et al., 2006).
Agrochemical and Functional Material Development
Research has shown that functionalization of 1H-pyrrolo[2,3-b]pyridine (7-azaindole) with amino groups at the 6-position forms multidentate agents. These derivatives have been used to create podant-type compounds and polyacetylenes with 1H-pyrrolo[2,3-b]pyridyl groups, exhibiting high fungicidal activity. This indicates the potential of 6-Chloro-1H-pyrrolo[2,3-b]pyridine in developing agrochemicals and functional materials (Minakata et al., 1992).
Electronic and Optical Properties
Studies on compounds like 4-chloro-1H-pyrrolo[2,3-b]pyridine, a related compound, have provided insights into the electronic structure and charge distribution, which is crucial for understanding the properties of 6-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine. Such investigations are vital for the development of semiconducting materials and other electronic applications (Hazra et al., 2012).
Antibacterial Applications
Some synthesized compounds from 6-Chloro-1H-pyrrolo[2,3-b]pyridine and its derivatives have been screened for antibacterial properties, indicating potential applications in the field of antimicrobial research (Abdel-Mohsen & Geies, 2008).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed or if it comes into contact with skin . The hazard statements H302 and H317 suggest that it is harmful if swallowed and may cause an allergic skin reaction . Precautionary measures include avoiding contact with skin and eyes and wearing suitable protective clothing .
properties
IUPAC Name |
6-chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClIN2/c8-6-2-1-4-5(9)3-10-7(4)11-6/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVGWFLBIDZEUSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=C1C(=CN2)I)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70696656 | |
Record name | 6-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70696656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.48 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1190322-78-1 | |
Record name | 6-Chloro-3-iodo-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70696656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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